Cas no 478022-18-3 (5-tert-butyl-thiophene-2-carboxylic Acid)

• Product Name: 5-tert-butyl-thiophene-2-carboxylic Acid
• CAS No: 478022-18-3
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1518383
• PubChem ID: 458349
• Update Time: 2025-04-21

5-tert-butyl-thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-thiophene-2-carboxylic Acid
• AKOS B029952
• BUTTPARK 9118-22
• 29212-25-7
• 5-tert-Butyl-thiophene-2-carbonyl chloride
• GEO-03234
• EN300-109496
• A819813
• DTXSID30332503
• 5-(1,1-dimethylethyl)-2-thiophenecarboxylic acid
• FS-1672
• 5-tert-Butyl-2-thiophenecarboxylic acid #
• DA-36995
• AB01328526-02
• Z431535920
• CHEMBL4285304
• 5-TERT-BUTYL-THIOPHENE-2-CARBOXYLICACID
• 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-
• AMY37739
• CS-0062487
• 478022-18-3
• 5-(tert-butyl)thiophene-2-carboxylic acid
• 5-tert-Butyl-2-thiophenecarboxylic acid
• MFCD01566583
• NCGC00335762-01
• SCHEMBL335624
• STK351004
• AKOS000313577
• 2-Thiophenecarboxylic acid, 5-tert-butyl-
• 5-tert-butylthiophene-2-carboxylic acid
• 5-tert-Butyl-thiophene-2-carboxylic acid, AldrichCPR
• BDBM50467720

• Inchi： 1S/C9H12O2S/c1-9(2,3)7-5-4-6(12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： BJDXNKJQTLSJPM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 184.05600
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.165g/cm3
• Boiling Point: 293.2ºC at 760 mmHg
• Flash Point: 131.1ºC
• Refractive Index: 1.544
• PSA: 65.54000
• LogP: 2.74380

5-tert-butyl-thiophene-2-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids